Cas no 77439-64-6 (Urea,N-[2-(4-ethyl-2,3-dioxo-1-piperazinyl)ethyl]-N'-methyl-)

• Product Name: Urea,N-[2-(4-ethyl-2,3-dioxo-1-piperazinyl)ethyl]-N'-methyl-
• CAS No: 77439-64-6
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 563896
• PubChem ID: 132436
• Update Time: 2025-04-19

Urea,N-[2-(4-ethyl-2,3-dioxo-1-piperazinyl)ethyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-ethyl-2,3-dioxo-1-piperaziny)ethyl)-3-methylurea
• 1-[2-(4-ethyl-2,3-dioxopiperazin-1-yl)ethyl]-3-methylurea
• Urea,N-[2-(4-ethyl-2,3-dioxo-1-piperazinyl)ethyl]-N'-methyl-
• N-(2-(4-Ethyl-2,3-dioxo-1-piperazinyl)ethyl)-N'-methylurea
• Urea, N-(2-(4-ethyl-2,3-dioxo-1-piperazinyl)ethyl)-N'-methyl-
• 77439-64-6
• DTXSID50228151

• Inchi： 1S/C10H18N4O3/c1-3-13-6-7-14(9(16)8(13)15)5-4-12-10(17)11-2/h3-7H2,1-2H3,(H2,11,12,17)
• InChI Key： ZSOMOZGSONZAIO-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC)CCN1CCNC(NC)=O)=O

Computed Properties

• Exact Mass: 242.13804
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75